Cas no 123597-11-5 (Olean-12-en-28-oic acid, 3,23-bis(β-D-glucopyranosyloxy)-, 3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl ester, (3β,4α)- (9CI))

• Product Name: Olean-12-en-28-oic acid, 3,23-bis(β-D-glucopyranosyloxy)-, 3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl ester, (3β,4α)- (9CI)
• CAS No: 123597-11-5
• MF: C₅₃H₈₆O₂₃
• MW: 1091.23615980148
• CID: 2677507
• PubChem ID: 15625674
• Update Time: 2024-03-01

Olean-12-en-28-oic acid, 3,23-bis(β-D-glucopyranosyloxy)-, 3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl ester, (3β,4α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oic acid, 3,23-bis(β-D-glucopyranosyloxy)-, 3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl ester, (3β,4α)- (9CI)
• Quinoside A

• Inchi： 1S/C53H86O23/c1-48(2)13-15-53(47(68)76-44-41(67)42(25(57)21-69-44)75-46-40(66)37(63)34(60)28(20-56)73-46)16-14-51(5)23(24(53)17-48)7-8-30-49(3)11-10-31(74-45-39(65)36(62)33(59)27(19-55)72-45)50(4,29(49)9-12-52(30,51)6)22-70-43-38(64)35(61)32(58)26(18-54)71-43/h7,24-46,54-67H,8-22H2,1-6H3
• InChI Key： UCOFFSFKNNIOHI-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)OC6C(C(C(CO6)O)OC6C(C(C(C(CO)O6)O)O)O)O)CCC(C)(C)CC5C4=CCC32)C1(C)COC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 1090.55598899g/mol
• Monoisotopic Mass: 1090.55598899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 76
• Rotatable Bond Count: 13
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 28
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 374Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins